N-(1,4-dioxaspiro[4.4]nonan-2-ylmethyl)-4-ethoxybenzenesulfonamide

• IUPAC Name: N-(1,4-dioxaspiro[4.4]nonan-3-ylmethyl)-4-ethoxybenzenesulfonamide
• InChI: InChI=1S/C16H23NO5S/c1-2-20-13-5-7-15(8-6-13)23(18,19)17-11-14-12-21-16(22-14)9-3-4-10-16/h5-8,14,17H,2-4,9-12H2,1H3
• InChI Key: RGLWBFOWMMQASD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)NCC2COC3(O2)CCCC3
• Molecular Formula: C16H23NO5S
• Molecular Weight: 341.4 g/mol

Description

N-(1,4-dioxaspiro[4.4]nonan-2-ylmethyl)-4-ethoxybenzenesulfonamide, also known as DNMDP, is a chemical compound that has been studied for its potential use in scientific research. It is a sulfonamide derivative that has been shown to have a variety of biochemical and physiological effects.

Scientific Research Applications

Synthesis and Chemical Properties

• Prins Cascade Cyclization for the Synthesis of Derivatives : A novel Prins cascade process has been developed for synthesizing 1,9-dioxa-4-azaspiro[5.5]undecane derivatives, which includes the synthesis of spiromorpholinotetrahydropyran derivatives through a Prins bicyclization. This represents the first report of such a synthesis method (Reddy et al., 2014).

Pharmacological Evaluation

• Evaluation as Anticonvulsant Agents : A series of N-(2-(1,1-dimethyl-5,7-dioxo-4,6-diazaspiro[2.4]heptan-6-yl)ethyl) sulfonamide derivatives were synthesized and evaluated for their anticonvulsant activities. Some of these compounds showed promising activities in animal models (Li et al., 2015).

COX-2 Inhibition

• Selective COX-2 Inhibition : A series of derivatives were synthesized and evaluated for their abilities to inhibit cyclooxygenase-2 (COX-2) and cyclooxygenase-1 (COX-1) enzymes. This research led to the identification of a potent and selective COX-2 inhibitor (Hashimoto et al., 2002).

Anti-inflammatory Activity

• Dual Inhibitors of COX-2 and 5-LOX : A novel class of compounds was designed as anti-inflammatory agents. These compounds showed dual selective cyclooxygenase-2 (COX-2)/5-lipoxygenase (5-LOX) inhibitory activities, with some being more potent than aspirin and ibuprofen (Chowdhury et al., 2009).

Anticancer Activity

• Inducing Apoptosis and Autophagy in Cancer Cells : New dibenzensulfonamides were synthesized and evaluated for their anticancer effects. They showed potential in inducing apoptosis and autophagy in tumor cell lines, alongside inhibiting tumor-associated carbonic anhydrase isoenzymes (Gul et al., 2018).

Antibacterial Activity

• Potential as Antibacterial Agents : N-substituted sulfonamides bearing benzodioxane moiety were synthesized and tested for antibacterial activity. Many of these compounds exhibited potent therapeutic potential against various bacterial strains (Abbasi et al., 2016).